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Compound of Interest

Compound Name: Fmoc-lle-OH

Essential Safety and Handling Guide for Fmoc-lle-
OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-(9-Fluorenylmethoxycarbonyl)-L-isoleucine (Fmoc-
lle-OH). The following procedures are designed to ensure safe handling, use, and disposal of
this compound in a laboratory setting.

Physical and Chemical Properties

Fmoc-lle-OH is a white crystalline powder commonly used in solid-phase peptide synthesis.[1]
Understanding its properties is the first step toward safe handling.

Property Value Source
CAS Number 71989-23-6 [2][3][4]
Molecular Formula C21H23NO4 [21[31[5]
Molecular Weight 353.41 g/mol [3114]
Melting Point 145-147 °C [11[3114]
Storage Temperature 2-8°C [4]
Solubility Soluble in methanol [1]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted for all activities involving Fmoc-lle-OH to determine
the necessary PPE.[6] The following are the minimum recommended PPE for handling this

chemical.
PPE Category Specification Rationale
Safety glasses with side- _ ,
) ) ) Protects against dust particles
Eye/Face Protection shields conforming to EN166

and splashes.[3][7]
or NIOSH approved.

) ) Chemically resistant gloves Prevents skin contact with the
Skin Protection o ]
(e.g., Nitrile). Lab coat. chemical.[3][7]
NIOSH (US) or CEN (EU) Required when handling large
Respiratory Protection approved dust mask (e.g., quantities or when dust
N95) formation is likely.[4][7]

Operational Plan: Step-by-Step Handling Protocol

Follow these steps to ensure the safe handling of Fmoc-lle-OH from receipt to disposal.
1. Receiving and Storage:
» Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials.[3][7] The recommended storage temperature is 2-8°C.[4]

2. Preparation for Use:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[7]

e Ensure all necessary PPE is worn correctly before handling the compound.

e Have an emergency eyewash station and safety shower readily accessible.
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3. Weighing and Dispensing:

e Handle Fmoc-lle-OH as a solid to avoid creating dust.

o Use a spatula or other appropriate tool to transfer the powder.

o Close the container tightly after each use to prevent contamination and exposure.[3]

4. Use in Peptide Synthesis:

 Fmoc-lle-OH is a standard reagent for incorporating isoleucine into peptide sequences.[8]

e The Fmoc protecting group is typically removed using a weak base, such as piperidine in a
solvent like dimethylformamide (DMF).[9]

 All reactions should be carried out in a chemical fume hood.
5. Spills and Decontamination:
 In case of a spill, evacuate the area if necessary.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[3][7]

» Clean the spill area with an appropriate solvent and decontaminate all surfaces.
o For large spills, follow your institution's emergency procedures.

Disposal Plan

Proper disposal of Fmoc-lle-OH and its contaminated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

e Collect all unused Fmoc-lle-OH and materials contaminated with it (e.g., gloves, weighing
paper, pipette tips) in a designated, labeled, and sealed hazardous waste container.

2. Chemical Inactivation (If Applicable):
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While specific inactivation protocols for Fmoc-lle-OH are not readily available, general
procedures for similar chemicals may apply. Consult with your institution's environmental
health and safety (EHS) office for guidance on any potential chemical treatment before
disposal.

w

. Final Disposal:

Dispose of the hazardous waste through a licensed disposal company.[3]

Do not dispose of Fmoc-lle-OH down the drain or in the regular trash.[3][7]

All disposal activities must comply with local, state, and federal regulations.

Workflow for Safe Handling of Fmoc-lle-OH
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Caption: Workflow for the safe handling of Fmoc-lle-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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